Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

107575-59-7 structure
Product Name:Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
CAS No:107575-59-7
Molecular Formula:C13H17N3O4
Molecular Weight:279.29178
CID:893925
PubChem ID:11022264
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties
Names and Identifiers
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- Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
- Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
- 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
- 107575-59-7
- ETHYL PYRUVATE-3-FORMYLAMINO-4-METHOXYPHENYLHYDRAZONE
-
- InChIKey: FCTPJLPLVYPRIA-OQLLNIDSSA-N
- Inchi: InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
- SMILES: CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C
Computed Properties
- Exact Mass: 279.12200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 279.12190603g/mol
- Heavy Atom Count: 20
- Complexity: 360
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 89Ų
Experimental Properties
- LogP: 2.33690
- PSA: 92.51000
- Boiling Point: 465.8±55.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 235.5±31.5 °C
- Density: 1.2±0.1 g/cm3
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E925825-50mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone |
107575-59-7 | 50mg |
$ 110.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-218413-100 mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone, |
107575-59-7 | 100MG |
¥2,256.00 | 2023-07-10 |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Related Literature
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Jingjing Zhao,Zhaozheng Song,Chunpeng Yang RSC Adv., 2015,5, 16792-16800
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Wande Ding,Jin Cai,Zhiyuan Yu,Qinhu Wang,Zhinan Xu,Zhining Wang,Congjie Gao J. Mater. Chem. A, 2015,3, 20118-20126
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Suguru Higashida,Aiko Harada,Rikako Kawakatsu,Noriko Fujiwara,Michio Matsumura Chem. Commun., 2006, 2804-2806
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Shuang Han,Fu Teng,Yuan Wang,Liqiang Su,Qiuxue Leng,Haiyan Jiang RSC Adv., 2020,10, 10980-10988
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Angus Olding,Curtis C. Ho,Debabrata Maiti,Alex C. Bissember Chem. Commun., 2023,59, 5144-5155
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J. Fögeling,M. Kunze,M. Schönhoff,N. A. Stolwijk Phys. Chem. Chem. Phys., 2010,12, 7148-7161
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Sophie Peeterbroeck,Rachel Gouttebaron,Thomas Godfroid,Fabien Monteverde,Jean-Pierre Dauchot,Michel Hecq,Philippe Dubois J. Mater. Chem., 2007,17, 157-159
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Jessica S. Desport,Kamal Baba,João P. Cosas Fernandes,Olivier De Castro,Katja Heinze,Nicolas D. Boscher RSC Adv., 2020,10, 7048-7057
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Bo Zhang,Petia M. Vlahovska,Alexey Snezhko Soft Matter, 2021,17, 4818-4825
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10. Contents pages
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